Cas no 2138033-74-4 (1-(2-hydroxyethyl)-2,3-dihydro-1H-pyrazol-3-one)

• Product Name: 1-(2-hydroxyethyl)-2,3-dihydro-1H-pyrazol-3-one
• CAS No: 2138033-74-4
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 6414937
• PubChem ID: 66957959
• Update Time: 2025-08-05

1-(2-hydroxyethyl)-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-2,3-dihydro-1H-pyrazol-3-one
• 3H-Pyrazol-3-one, 1,2-dihydro-1-(2-hydroxyethyl)-
• 1-(2-Hydroxyethyl)-1,2-dihydro-3H-pyrazol-3-one
• 2-(2-hydroxyethyl)-1H-pyrazol-5-one
• SCHEMBL1231176
• 2138033-74-4
• EN300-1165475

• Inchi： 1S/C5H8N2O2/c8-4-3-7-2-1-5(9)6-7/h1-2,8H,3-4H2,(H,6,9)
• InChI Key： BNRSITQOJDGUGN-UHFFFAOYSA-N
• SMILES： N1(CCO)C=CC(=O)N1

Computed Properties

• Exact Mass: 128.058577502g/mol
• Monoisotopic Mass: 128.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• pka: 8.53±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 1-(2-hydroxyethyl)-2,3-dihydro-1H-pyrazol-3-one

Research Brief on 1-(2-hydroxyethyl)-2,3-dihydro-1H-pyrazol-3-one (CAS: 2138033-74-4): Recent Advances and Applications

1-(2-hydroxyethyl)-2,3-dihydro-1H-pyrazol-3-one (CAS: 2138033-74-4) is a pyrazolone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile chemical properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, as well as its direct pharmacological effects. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug development.

The compound's unique structure, featuring a pyrazolone core with a hydroxyethyl substituent, makes it a promising scaffold for the development of novel therapeutic agents. Recent synthetic methodologies have focused on optimizing the yield and purity of 1-(2-hydroxyethyl)-2,3-dihydro-1H-pyrazol-3-one, with particular emphasis on green chemistry approaches. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a solvent-free, catalytic synthesis route that significantly improved the efficiency of production while minimizing environmental impact.

In terms of biological activity, 1-(2-hydroxyethyl)-2,3-dihydro-1H-pyrazol-3-one has demonstrated notable anti-inflammatory and antioxidant properties. A recent in vitro study revealed its ability to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its antioxidant capacity was found to be comparable to that of established antioxidants like ascorbic acid, making it a candidate for further investigation in oxidative stress-related disorders.

Beyond its standalone biological effects, this compound has also been utilized as a building block in the synthesis of more complex molecules. For example, researchers have incorporated it into the design of novel kinase inhibitors, targeting enzymes implicated in cancer and neurodegenerative diseases. A 2024 preprint on bioRxiv detailed the successful development of a series of pyrazolone-based inhibitors with high selectivity for specific kinase isoforms, underscoring the versatility of 1-(2-hydroxyethyl)-2,3-dihydro-1H-pyrazol-3-one in medicinal chemistry.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the growing body of research on 1-(2-hydroxyethyl)-2,3-dihydro-1H-pyrazol-3-one (CAS: 2138033-74-4) underscores its potential as a valuable tool in drug discovery and development. Future studies should focus on elucidating its mechanism of action in greater detail and exploring its applications in combination therapies.